Cas no 6233-39-2 (dimethyl 5-{[(4-bromophenoxy)acetyl]amino}benzene-1,3-dicarboxylate)

• Product name: dimethyl 5-{[(4-bromophenoxy)acetyl]amino}benzene-1,3-dicarboxylate
• CAS No: 6233-39-2
• MF: C₁₈H₁₆BrNO₆
• MW: 422.226744651794
• CID: 1637989
• PubChem ID: 1004475

dimethyl 5-{[(4-bromophenoxy)acetyl]amino}benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-{[(4-bromophenoxy)acetyl]amino}benzene-1,3-dicarboxylate
• dimethyl 5-[[2-(4-bromophenoxy)acetyl]amino]benzene-1,3-dicarboxylate
• CBMicro_014340
• 6233-39-2
• Oprea1_165996
• CBKinase1_013606
• SMSF0018062
• AB00104663-01
• BRD-K27656295-001-01-5
• AKOS000627155
• CBKinase1_001206
• Oprea1_678046
• BIM-0014239.P001
• CB10456
• DTXSID50359797
• dimethyl 5-{[(4-bromophenoxy)acetyl]amino}isophthalate

• Inchi： InChI=1S/C18H16BrNO6/c1-24-17(22)11-7-12(18(23)25-2)9-14(8-11)20-16(21)10-26-15-5-3-13(19)4-6-15/h3-9H,10H2,1-2H3,(H,20,21)
• InChI Key： CMUFMPZIFKIPHA-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=CC(=C1)NC(=O)COC2=CC=C(C=C2)Br)C(=O)OC

Computed Properties

• Exact Mass: 421.01608
• Monoisotopic Mass: 421.01610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93